Cas no 1352999-94-0 (3-Fluoro-5-(trifluoromethoxy)phenylacetic acid)

• Product Name: 3-Fluoro-5-(trifluoromethoxy)phenylacetic acid
• CAS No: 1352999-94-0
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• CID: 3161330
• PubChem ID: 66523550
• Update Time: 2025-04-21

3-Fluoro-5-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(trifluoromethoxy)phenylacetic acid
• 3-Fluoro-5-(trifluoroMethoxy)phenylacetic acid, 97%
• Benzeneacetic acid, 3-fluoro-5-(trifluoromethoxy)-
• 2-[3-fluoro-5-(trifluoromethoxy)phenyl]acetic acid
• 2-(3-Fluoro-5-(trifluoromethoxy)phenyl)aceticacid
• JS-4934
• SCHEMBL25460728
• AKOS015957146
• 2-(3-Fluoro-5-(trifluoromethoxy)phenyl)acetic acid
• 1352999-94-0
• D96290
• CEC99994

• MDL： MFCD18783228
• Inchi： 1S/C9H6F4O3/c10-6-1-5(3-8(14)15)2-7(4-6)16-9(11,12)13/h1-2,4H,3H2,(H,14,15)
• InChI Key： LEUVGYUDBIAFFK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CC(=O)O)OC(F)(F)F

Computed Properties

• Exact Mass: 238.02530670g/mol
• Monoisotopic Mass: 238.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 245.0±35.0 °C at 760 mmHg
• Flash Point: 101.9±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Fluoro-5-(trifluoromethoxy)phenylacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers